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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzyl alcohol

Cat. No.: B068981 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(3-fluoro-4-methylphenyl)methanol, a substituted benzyl alcohol, is a valuable building block in

medicinal chemistry and materials science. The presence of both a fluorine atom and a methyl

group on the phenyl ring imparts unique electronic and steric properties, influencing its

reactivity and the biological activity of molecules derived from it. This technical guide provides a

comprehensive overview of its chemical properties, synthesis, and potential applications, with a

focus on its relevance to drug discovery and development.

IUPAC Name
The unequivocally established International Union of Pure and Applied Chemistry (IUPAC)

name for the compound is (3-fluoro-4-methylphenyl)methanol.

Physicochemical Properties
While specific experimental data for (3-fluoro-4-methylphenyl)methanol is not widely published,

the properties of structurally similar compounds allow for informed estimations. The introduction

of a fluorine atom generally increases lipophilicity and can influence the acidity of the benzylic

proton.

Table 1: Calculated and Comparative Physicochemical Properties
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Property
Value
(Estimated/Comparative)

Data Source/Comparison
Compound

Molecular Formula C₈H₉FO -

Molecular Weight 140.16 g/mol -

Boiling Point ~202.5 ± 35.0 °C
Predicted for (3,5-Difluoro-4-

methylphenyl)methanol[1]

Density ~1.236 ± 0.06 g/cm³
Predicted for (3,5-Difluoro-4-

methylphenyl)methanol[1]

XLogP3 ~1.7
Estimated based on similar

structures

Synthesis and Experimental Protocols
The synthesis of (3-fluoro-4-methylphenyl)methanol can be achieved through the reduction of

the corresponding aldehyde or carboxylic acid. A general and reliable method involves the

reduction of 3-fluoro-4-methylbenzaldehyde.

Experimental Protocol: Reduction of 3-fluoro-4-
methylbenzaldehyde
This protocol is based on standard procedures for the reduction of benzaldehydes to benzyl

alcohols.

Materials:

3-fluoro-4-methylbenzaldehyde

Sodium borohydride (NaBH₄)

Methanol (or Ethanol)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution
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Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

Dissolution: Dissolve 3-fluoro-4-methylbenzaldehyde in methanol in a round-bottom flask

equipped with a magnetic stirrer. Cool the solution in an ice bath.

Reduction: Slowly add sodium borohydride to the cooled solution in portions. The reaction is

exothermic. Maintain the temperature below 10 °C during the addition.

Reaction Monitoring: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the

progress of the reaction by thin-layer chromatography (TLC).

Quenching: After the reaction is complete, carefully quench the reaction by the slow addition

of a saturated aqueous solution of ammonium chloride.

Extraction: Remove the methanol under reduced pressure using a rotary evaporator. Extract

the aqueous residue with diethyl ether (3 x 50 mL).

Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic

layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the diethyl ether under reduced

pressure to yield the crude (3-fluoro-4-methylphenyl)methanol.

Purification: The crude product can be purified by column chromatography on silica gel using

a mixture of hexane and ethyl acetate as the eluent.

Logical Workflow for Synthesis
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Starting Material

Reaction

Work-up

Purification

Final Product

3-fluoro-4-methylbenzaldehyde

Dissolve in Methanol

Cool to 0-5 °C

Add NaBH4

Stir at RT

Quench with NH4Cl (aq)

Extract with Diethyl Ether

Dry with MgSO4

Concentrate

Column Chromatography

(3-fluoro-4-methylphenyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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